Cas no 280110-82-9 (1,3-Benzodioxole-5-ethanimidamide,N-hydroxy-)
280110-82-9 structure
Product Name:1,3-Benzodioxole-5-ethanimidamide,N-hydroxy-
CAS No:280110-82-9
MF:C9H10N2O3
MW:194.187302112579
CID:248262
PubChem ID:44784998
Update Time:2025-04-19
1,3-Benzodioxole-5-ethanimidamide,N-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-5-ethanimidamide,N-hydroxy-
- N-HYDROXY-1,3-BENZODIOXOLE-5-ETHANIMIDAMIDE
- 280110-82-9
- 2-(1,3-benzodioxol-5-yl)-N'-hydroxyethanimidamide
- DTXSID801263930
- 2-(Benzo[d][1,3]dioxol-5-yl)-N-hydroxyacetimidamide
-
- MDL: MFCD03426120
- Inchi: 1S/C9H10N2O3/c10-9(11-12)4-6-1-2-7-8(3-6)14-5-13-7/h1-3,12H,4-5H2,(H2,10,11)
- InChI Key: ZQMIHVUVBSFZJX-UHFFFAOYSA-N
- SMILES: O1COC2C=CC(C/C(=N/O)/N)=CC1=2
Computed Properties
- Exact Mass: 194.06900
- Monoisotopic Mass: 194.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 77.1A^2
Experimental Properties
- PSA: 74.57000
- LogP: 1.40450
1,3-Benzodioxole-5-ethanimidamide,N-hydroxy- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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